
2-Methylbenzenethiol safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylbenzenethiol

Cat. No.: B091028 Get Quote

2-Methylbenzenethiol: A Technical Safety and
Handling Guide
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzenethiol, also known as o-thiocresol or o-toluenethiol, is a thiol compound with

the chemical formula CH₃C₆H₄SH. It is a versatile reagent in organic synthesis and has

applications in the development of pharmaceuticals and other specialty chemicals.[1] This

document provides a comprehensive technical guide on the safety data and handling

precautions for 2-Methylbenzenethiol, designed for professionals in research and drug

development. Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification
2-Methylbenzenethiol is classified as a hazardous chemical under the Globally Harmonized

System (GHS).[2] It is a flammable liquid and vapor and is harmful if swallowed, causing

severe skin burns and eye damage.[2]

GHS Hazard Statements:

H226: Flammable liquid and vapor
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H302: Harmful if swallowed[2]

H314: Causes severe skin burns and eye damage[2]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Due to these hazards, it is imperative to handle 2-Methylbenzenethiol with appropriate

engineering controls and personal protective equipment.

Physical and Chemical Properties
The physical and chemical properties of 2-Methylbenzenethiol are summarized in the table

below for easy reference.

Property Value Reference(s)

CAS Number 137-06-4

Molecular Formula C₇H₈S [4]

Molecular Weight 124.20 g/mol [4]

Appearance

Clear, colorless to slightly

yellow-brown liquid with a

strong, disagreeable odor.

[1]

Boiling Point 195 °C (lit.) [1]

Melting Point 10-12 °C (lit.) [1]

Density 1.054 g/mL at 25 °C (lit.) [1]

Flash Point 63 °C (145.4 °F) (lit.) [2]

Refractive Index n20/D 1.578 (lit.) [1]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[5]
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Toxicological Data
The toxicological profile of 2-Methylbenzenethiol indicates significant hazards. While

comprehensive human data is limited, animal studies provide critical information for risk

assessment.

Parameter Route Species Value Reference(s)

LD50 Intraperitoneal Mouse 100 mg/kg [5][6]

Acute Toxicity Oral -
Harmful if

swallowed
[2]

Safety Profile Intraperitoneal - Poison [1]

Note: Detailed experimental protocols for the determination of toxicological data are not

typically provided in standard safety data sheets.

Handling and Storage Precautions
Proper handling and storage are paramount to minimize the risks associated with 2-
Methylbenzenethiol.

Safe Handling:

Always handle in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Use non-sparking tools and take precautionary measures against static discharge.[2]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and other sources of ignition.[2]

Store away from incompatible materials such as strong oxidizing agents.
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Preparation

Handling Procedure

Post-Handling

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate PPE

Work in a Ventilated Area
(e.g., Fume Hood)

Proceed with work

Use Non-Sparking Tools

Dispense and Use Chemical

Securely Close Container Dispose of Waste Properly

Store in a Cool, Dry,
Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylbenzenethiol.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for preventing exposure.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Clothing: A lab coat or chemical-resistant apron should be worn. In cases of potential

splashing, impervious clothing is recommended.[6]

Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be

exceeded, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors should be used.[3]

First-Aid Measures
In the event of exposure, immediate action is required.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]
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Route of Exposure

Immediate Actions

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water
(min. 15 mins)

Flush Eyes with Water
(min. 15 mins)

Rinse Mouth
(Do NOT Induce Vomiting)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for emergency first-aid response to exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The substance is a flammable liquid. Vapors may form explosive mixtures

with air and can travel to a source of ignition and flash back.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment.[6]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal

binder) and place it in a suitable, closed container for disposal.

Stability and Reactivity
Reactivity: No specific test data is available.

Chemical Stability: Stable under recommended storage conditions.[5]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition. Exposure to air and

direct sunlight.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and sulfur oxides.

Disposal Considerations
Disposal of 2-Methylbenzenethiol and its containers must be in accordance with all applicable

federal, state, and local regulations. Contact a licensed professional waste disposal service to

dispose of this material.

Conclusion
2-Methylbenzenethiol is a valuable chemical for research and development but possesses

significant hazards. A thorough understanding and strict implementation of the safety and

handling precautions outlined in this guide are essential for mitigating risks. By prioritizing

safety through proper engineering controls, personal protective equipment, and emergency

preparedness, professionals can handle this substance responsibly and maintain a safe

working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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